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Compound of Interest

Compound Name: Indole-3-amidoxime

Cat. No.: B3024108

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physicochemical properties of
Indole-3-amidoxime, a key synthetic intermediate in pharmaceutical development. The
information is compiled to assist researchers in understanding its behavior in various
experimental and developmental settings.

Core Physicochemical Properties

Indole-3-amidoxime is a crystalline solid at room temperature.[1] Its fundamental properties
are summarized below. While specific experimental values for melting point and pKa are not

readily available in published literature, data for closely related analogs such as syn-indole-3-
carboxaldehyde oxime indicate a melting point in the range of 179-181 °C.[2][3]
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Property Value Source

N'-hydroxy-1H-indole-3-
IUPAC Name o ) [4]
carboximidamide

Molecular Formula CoHoN3O [41[5]
Molecular Weight 175.19 g/mol [4]
Appearance Crystalline solid [1][5]
Purity >97% [5]
UV/Vis. Amax 216, 280 nm [5]
CAS Number 95649-37-9 [5]

Solubility Profile

The solubility of Indole-3-amidoxime is a critical parameter for its use in experimental assays

and formulation development. It exhibits good solubility in polar aprotic organic solvents but is

sparingly soluble in agueous buffers.[1] For aqueous applications, a common practice is to first
dissolve the compound in DMSO and then dilute it with the desired aqueous buffer.[1]

Solvent Solubility Source
DMSO ~14 mg/mL [1][5]
DMF ~12.5 mg/mL [1][5]
DMSO:PBS (pH 7.2) (1:10) ~0.1 mg/mL [1][5]
Aqueous Buffers Sparingly soluble [1]

Stability and Storage

Proper storage is essential to maintain the integrity of Indole-3-amidoxime. The compound is
stable for extended periods when stored at low temperatures. Aqueous solutions, however, are
not recommended for storage beyond one day.[1]
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Condition Stability Recommendations  Source

_ Long-term storage in
Solid at -20°C > 4 years ] [5]
a freezer as supplied.

_ Aliquot to prevent
Stock Solution (-80°C)  up to 6 months [6]
freeze-thaw cycles.

Aliquot to prevent

Stock Solution (-20°C)  up to 1 month [6]
freeze-thaw cycles.

Prepare fresh for

Aqueous Solution <1 day ) ] [1]
immediate use.

Experimental Protocols
Synthesis of Indole-3-amidoxime

Indole-3-amidoxime is typically synthesized from a nitrile precursor, 3-Cyanoindole, via the
addition of hydroxylamine.

Reaction: 3-Cyanoindole + Hydroxylamine — Indole-3-amidoxime

Materials:

3-Cyanoindole (1 equiv.)

Hydroxylamine hydrochloride (3 equiv.)

Triethylamine (TEA) (3 equiv.)

Ethanol

Protocol:

o To a round-bottom flask containing ethanol, add 3-Cyanoindole, hydroxylamine

hydrochloride, and triethylamine.

o Heat the reaction mixture to 80 °C.
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e Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is
typically complete within 12 hours.

e Once the reaction is complete, cool the solution to room temperature.
 Remove the solvent (ethanol) under reduced pressure.

e The resulting solid can be loaded onto celite and purified via silica gel column
chromatography, typically using a gradient of 0-10% methanol in ethyl acetate.

Analytical Characterization

The identity and purity of synthesized Indole-3-amidoxime and related compounds are
confirmed using standard analytical techniques. While specific spectra for Indole-3-amidoxime
are not provided in the search results, representative data from closely related analogs like 6-
amidoximeindole are available.[7]

IH-NMR (Proton Nuclear Magnetic Resonance): Used to confirm the chemical structure. For
amidoxime indoles, characteristic peaks include the amine proton (-NH) of the indole ring
(highly downfield, e.g., ~11.20 ppm), the hydroxyl proton (-OH) of the amidoxime group
(~9.44 ppm), and the primary amine protons (-NHz) of the amidoxime (~5.73 ppm).[7]

e 1BC-NMR (Carbon-13 Nuclear Magnetic Resonance): Provides further structural confirmation
by identifying all unique carbon environments.

o FT-IR (Fourier-Transform Infrared Spectroscopy): Used to identify functional groups. Key
vibrational peaks for a related compound, 6-amidinoindole (formed from the reduction of the
amidoxime), include N-H stretching (~3428 cm~1), C=N stretching (~1646 cm~1), and C=C
aromatic stretching (~1545 cm~1).[7]

e Mass Spectrometry (MS): Confirms the molecular weight of the compound. For instance, the
related 6-amidinoindole shows a molecular ion peak [M+H]* at m/z 160.0865.[7]

Diagrams and Workflows
Synthesis Workflow
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The following diagram illustrates the general workflow for the synthesis and purification of
Indole-3-amidoxime from its nitrile precursor.
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Synthesis Step

3-Cyanoindole
Hydroxylamine HCI
Triethylamine
Ethanol

Heat to 80°C
(approx. 12h)

2

Workup &

Purification

Cool to RT

Solvent Evaporation
(Reduced Pressure)

(Silica Gel Chromatographya

Indole-3-amidoxime
(Final Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Indole-3-amidoxime: A Technical Guide to its
Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3024108#physicochemical-properties-of-indole-3-
amidoxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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